Cas no 313981-55-4 (o-3M3FBS)

• Product Name: o-3M3FBS
• CAS No: 313981-55-4
• MF: C₁₆H₁₆F₃NO₂S
• MW: 343.363953590393
• CID: 316067
• PubChem ID: 770820
• Update Time: 2025-04-19

o-3M3FBS Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]-
• 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• O-3M3FBS
• HMS3268M14
• Tocris-1942
• HY-108608
• Q27164571
• FT-0644407
• SR-01000406988
• SKJJIFRWCCSXGL-UHFFFAOYSA-N
• CS-0029303
• DTXSID40354377
• HMS3412N04
• HMS3676N04
• A820831
• SR-01000406988-2
• AKOS001604014
• CHEMBL1443163
• 313981-55-4
• 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzene-1-sulfonamide
• NCGC00025319-01
• CHEBI:92812
• SB83578
• J-018405
• BRD-K46384212-001-01-1
• SR-01000406988-1
• AB00082244-01
• MS-25256
• 2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide
• STK049047
• DB-048024
• GLXC-04481
• AK-968/11165296
• BRD-K46384212-001-02-9
• o-3M3FBS

• MDL： MFCD00784362
• Inchi： 1S/C16H16F3NO2S/c1-10-8-11(2)15(12(3)9-10)23(21,22)20-14-7-5-4-6-13(14)16(17,18)19/h4-9,20H,1-3H3
• InChI Key： SKJJIFRWCCSXGL-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NC1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 343.08500
• Monoisotopic Mass: 343.085384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 4.4

Experimental Properties

• Density: 1.316
• Boiling Point: 424.3°Cat760mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.547
• PSA: 54.55000
• LogP: 5.58520